Cas no 5800-34-0 (N-Glutaryl-L-phenylalanine p-nitroanilide)

N-Glutaryl-L-phenylalanine p-nitroanilide is a chromogenic substrate widely used in enzymatic assays, particularly for the study of proteolytic enzymes such as chymotrypsin and related serine proteases. Its key advantage lies in the p-nitroaniline (pNA) moiety, which releases a yellow-colored product upon enzymatic cleavage, allowing for straightforward spectrophotometric detection at 405 nm. The glutaryl group enhances solubility in aqueous buffers, while the L-phenylalanine residue ensures specificity for target enzymes. This substrate is valued for its high sensitivity, stability under assay conditions, and reproducibility, making it a reliable tool for kinetic studies and enzyme activity measurements in biochemical research.
N-Glutaryl-L-phenylalanine p-nitroanilide structure
5800-34-0 structure
Product Name:N-Glutaryl-L-phenylalanine p-nitroanilide
CAS No:5800-34-0
MF:C20H21N3O6
MW:399.397245168686
MDL:MFCD00038362
CID:374629
PubChem ID:24895096
Update Time:2025-06-29

N-Glutaryl-L-phenylalanine p-nitroanilide Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,5-[[(1S)-2-[(4-nitrophenyl)amino]-2-oxo-1-(phenylmethyl)ethyl]amino]-5-oxo-
    • N-Glutaryl-L-phenylalanine p-nitroanilide
    • Glutaryl-Phe-pNA
    • N-GLUTARYL-L-PHENYLALANINE-P-NITROANILIDE
    • Glutaryl-L-phenylalanine 4-nitroanilide
    • GPANA
    • Glutaryl-L-phenylalanine p-nitroanilide
    • Glutarylphenylalanine-4-nitroanilide
    • AKOS030555231
    • (S)-5-((1-Benzyl-2-((4-nitrophenyl)amino)-2-oxoethyl)amino)-5-oxovaleric acid
    • Glutarylphenylalanine-p-nitroanilide
    • 5800-34-0
    • NS00046618
    • SCHEMBL14419882
    • F10944
    • N-Glutaryl-L-phenylalanine p-nitroanilide, protease substrate
    • glutaryl-L-phenylalanine-p-nitroanilide
    • 5-Hydroxy-5-{[1-(4-nitroanilino)-1-oxo-3-phenylpropan-2-yl]imino}pentanoic acid
    • AS-46929
    • Glutaryl-Phe-p-nitroanilide
    • 5-({(2s)-1-[(4-nitrophenyl)amino]-1-oxo-3-phenylpropan-2-yl}amino)-5-oxopentanoic acid
    • EINECS 227-351-4
    • DTXSID30973571
    • 5-[[(2S)-1-(4-nitroanilino)-1-oxo-3-phenylpropan-2-yl]amino]-5-oxopentanoic acid
    • (S)-4-Amino-5-(((S)-1-((4-nitrophenyl)amino)-1-oxo-3-phenylpropan-2-yl)amino)-5-oxopentanoic acid
    • (S)-5-(1-(4-nitrophenylamino)-1-oxo-3-phenylpropan-2-ylamino)-5-oxopentanoic acid
    • MFCD00038362
    • LFZGBNATHRHOKZ-KRWDZBQOSA-N
    • MDL: MFCD00038362
    • Inchi: 1S/C20H21N3O6/c24-18(7-4-8-19(25)26)22-17(13-14-5-2-1-3-6-14)20(27)21-15-9-11-16(12-10-15)23(28)29/h1-3,5-6,9-12,17H,4,7-8,13H2,(H,21,27)(H,22,24)(H,25,26)/t17-/m0/s1
    • InChI Key: LFZGBNATHRHOKZ-KRWDZBQOSA-N
    • SMILES: O=C([C@H](CC1C=CC=CC=1)NC(CCCC(=O)O)=O)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 399.14300
  • Monoisotopic Mass: 399.14303540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 12
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.353±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: ~200 °C
  • Boiling Point: 779.1±60.0 °C at 760 mmHg
  • Solubility: Almost insoluble (0.029 g/l) (25 º C),
  • PSA: 141.32000
  • LogP: 3.50280

N-Glutaryl-L-phenylalanine p-nitroanilide Security Information

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Additional information on N-Glutaryl-L-phenylalanine p-nitroanilide

N-Glutaryl-L-phenylalanine p-nitroanilide: A Versatile Compound in Biochemical and Pharmaceutical Research

N-Glutaryl-L-phenylalanine p-nitroanilide (CAS No. 5800-34-0) is a significant compound in the field of biochemical and pharmaceutical research. This compound, often referred to as Glu-Phe-pNA, is a synthetic derivative of phenylalanine and is widely used as a substrate for various proteolytic enzymes, particularly serine proteases. Its unique structure and properties make it an essential tool in enzyme kinetics studies, drug discovery, and the development of diagnostic assays.

The chemical structure of N-Glutaryl-L-phenylalanine p-nitroanilide consists of a glutaryl group attached to the amino acid phenylalanine, with a p-nitroanilide moiety at the C-terminal. The p-nitroanilide group serves as a chromophore, which allows for the detection of enzymatic activity through colorimetric assays. This feature makes Glu-Phe-pNA particularly useful in high-throughput screening (HTS) applications, where rapid and accurate detection of enzyme activity is crucial.

Recent advancements in the field have highlighted the versatility of N-Glutaryl-L-phenylalanine p-nitroanilide. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Glu-Phe-pNA can be used to evaluate the efficacy of novel serine protease inhibitors. These inhibitors are being developed to treat various diseases, including cancer, inflammatory disorders, and viral infections. The ability to accurately measure enzyme inhibition using Glu-Phe-pNA has significantly accelerated the drug discovery process.

In addition to its role in drug discovery, N-Glutaryl-L-phenylalanine p-nitroanilide is also valuable in basic research. Enzyme kinetics studies using this compound have provided insights into the mechanisms of serine protease catalysis. For example, researchers at the University of California, San Francisco, used Glu-Phe-pNA to investigate the allosteric regulation of trypsin-like serine proteases. Their findings have contributed to a deeper understanding of how these enzymes are regulated and how they can be modulated for therapeutic purposes.

The stability and solubility of N-Glutaryl-L-phenylalanine p-nitroanilide are important factors that contribute to its widespread use. It is stable under a wide range of pH conditions and can be easily dissolved in various solvents, including water and dimethyl sulfoxide (DMSO). This flexibility makes it suitable for use in both laboratory-scale experiments and industrial applications.

In the context of diagnostic assays, N-Glutaryl-L-phenylalanine p-nitroanilide has been employed to develop rapid and sensitive methods for detecting specific proteolytic activities. For instance, a study published in Analytical Biochemistry described a method using Glu-Phe-pNA to detect trypsin activity in clinical samples. This method has shown promise in diagnosing pancreatic disorders and other conditions associated with altered protease activity.

The future prospects for N-Glutaryl-L-phenylalanine p-nitroanilide are promising. Ongoing research is exploring its potential applications in personalized medicine and precision diagnostics. For example, scientists at Harvard Medical School are investigating the use of Glu-Phe-pNA-based assays to monitor patient response to targeted therapies. By providing real-time feedback on enzyme activity, these assays can help optimize treatment regimens and improve patient outcomes.

In conclusion, N-Glutaryl-L-phenylalanine p-nitroanilide (CAS No. 5800-34-0) is a versatile and indispensable compound in biochemical and pharmaceutical research. Its unique properties make it an essential tool for enzyme kinetics studies, drug discovery, diagnostic assays, and personalized medicine. As research continues to advance, the applications of this compound are likely to expand further, contributing to significant advancements in healthcare and biotechnology.

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